Cas no 1361547-86-5 (3-(2,6-Dichlorophenyl)-2-hydroxy-5-nitropyridine)

• Product Name: 3-(2,6-Dichlorophenyl)-2-hydroxy-5-nitropyridine
• CAS No: 1361547-86-5
• MF: C₁₁H₆Cl₂N₂O₃
• MW: 285.082940578461
• CID: 4919634
• Update Time: 2025-07-21

3-(2,6-Dichlorophenyl)-2-hydroxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dichlorophenyl)-2-hydroxy-5-nitropyridine

• Inchi： 1S/C11H6Cl2N2O3/c12-8-2-1-3-9(13)10(8)7-4-6(15(17)18)5-14-11(7)16/h1-5H,(H,14,16)
• InChI Key： DNEBHNOSMDGYEJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(NC=C(C=1)[N+](=O)[O-])=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 432
• XLogP3: 2.6
• Topological Polar Surface Area: 74.9

Additional information on 3-(2,6-Dichlorophenyl)-2-hydroxy-5-nitropyridine

Comprehensive Overview of 3-(2,6-Dichlorophenyl)-2-hydroxy-5-nitropyridine (CAS No. 1361547-86-5)

3-(2,6-Dichlorophenyl)-2-hydroxy-5-nitropyridine (CAS No. 1361547-86-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its chemical name or CAS number, belongs to the class of nitropyridine derivatives, which are known for their versatile applications in drug discovery and material science. Researchers and industry professionals frequently search for synthesis methods, applications, and safety data related to this compound, reflecting its growing relevance in modern chemistry.

The molecular structure of 3-(2,6-Dichlorophenyl)-2-hydroxy-5-nitropyridine features a pyridine ring substituted with a hydroxyl group, a nitro group, and a dichlorophenyl moiety. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in the development of bioactive molecules. Recent studies highlight its potential as a building block for antimicrobial agents and herbicides, aligning with the increasing demand for sustainable agricultural solutions and novel therapeutics. Keywords such as nitropyridine derivatives and dichlorophenyl compounds are often associated with this molecule in scientific literature.

In the context of green chemistry, 3-(2,6-Dichlorophenyl)-2-hydroxy-5-nitropyridine has been explored for its compatibility with eco-friendly synthesis routes. Researchers are investigating solvent-free reactions and catalytic methods to minimize environmental impact, a topic highly relevant to today's sustainability-driven industries. Additionally, its physicochemical properties, such as solubility and stability, are critical for formulation scientists working on drug delivery systems or crop protection products.

The compound's spectroscopic characterization, including NMR and IR data, is frequently sought after by analytical chemists. Tools like HPLC and mass spectrometry are commonly used for purity assessment, ensuring compliance with regulatory standards. As the pharmaceutical industry shifts toward precision medicine, the role of such intermediates in targeted drug design becomes increasingly prominent. Searches for CAS 1361547-86-5 suppliers or technical specifications often reflect its commercial importance.

Emerging trends in computational chemistry have also brought attention to 3-(2,6-Dichlorophenyl)-2-hydroxy-5-nitropyridine. Molecular docking studies and QSAR modeling are being employed to predict its interactions with biological targets, reducing the need for extensive lab trials. This aligns with the broader adoption of AI-driven drug discovery, a hot topic in 2024. Furthermore, its potential as a fluorescence probe or sensor material is under investigation, expanding its utility beyond traditional applications.

Quality control protocols for 1361547-86-5 emphasize the importance of batch-to-batch consistency, particularly for GMP-grade material. Discussions around scalable synthesis and process optimization dominate industrial forums, addressing challenges like yield improvement and byproduct management. These practical considerations are crucial for manufacturers aiming to meet the rising demand from contract research organizations (CROs) and generic drug developers.

In summary, 3-(2,6-Dichlorophenyl)-2-hydroxy-5-nitropyridine represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its CAS registry number (1361547-86-5) serves as a key identifier for researchers navigating chemical databases. As innovation continues in heterocyclic chemistry, this molecule's role in addressing global challenges—from antimicrobial resistance to food security—positions it as a compound of enduring scientific and industrial interest.